Cas no 1807038-84-1 (Methyl 4-cyano-6-hydroxynicotinate)

• Product Name: Methyl 4-cyano-6-hydroxynicotinate
• CAS No: 1807038-84-1
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 4903803
• Update Time: 2025-08-05

Methyl 4-cyano-6-hydroxynicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-6-hydroxynicotinate

• Inchi： 1S/C8H6N2O3/c1-13-8(12)6-4-10-7(11)2-5(6)3-9/h2,4H,1H3,(H,10,11)
• InChI Key： SCARWGSTVRWBOA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC(C=C1C#N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: -0.8
• Topological Polar Surface Area: 79.2

Additional information on Methyl 4-cyano-6-hydroxynicotinate

Methyl 4-cyano-6-hydroxynicotinate (CAS No. 1807038-84-1): A Comprehensive Overview in Modern Chemical Biology

Methyl 4-cyano-6-hydroxynicotinate (CAS No. 1807038-84-1) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its ester group and cyano-substituent, plays a pivotal role in various biochemical pathways and has been the subject of extensive research in recent years. The Methyl 4-cyano-6-hydroxynicotinate molecule, with its distinct chemical architecture, offers a promising platform for the development of novel therapeutic agents and biochemical probes.

The synthesis and characterization of Methyl 4-cyano-6-hydroxynicotinate have been refined through advanced chemical methodologies, ensuring high purity and yield. The compound's structural features, including the cyano group at the fourth position and the hydroxyl group at the sixth position of the nicotinic acid backbone, contribute to its reactivity and biological significance. These features make it an intriguing candidate for further investigation in drug discovery and mechanistic studies.

In recent years, there has been a surge in research focused on nicotinic acid derivatives due to their potential applications in medicine and biotechnology. The Methyl 4-cyano-6-hydroxynicotinate derivative has been extensively studied for its pharmacological properties, particularly in the context of cardiovascular health and metabolic disorders. Studies have demonstrated that this compound exhibits notable effects on lipid metabolism and can modulate key enzymes involved in glucose regulation. These findings have opened up new avenues for therapeutic intervention in conditions such as hyperlipidemia and diabetes.

The cyano group in the molecule is particularly noteworthy, as it can participate in various chemical reactions, including nucleophilic additions and condensation reactions, which are essential for further functionalization. This reactivity allows researchers to tailor the compound's properties for specific applications, such as designing novel inhibitors or agonists targeting particular biological pathways. Additionally, the hydroxyl group provides a site for further derivatization, enabling the creation of more complex molecules with enhanced biological activity.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the interactions between Methyl 4-cyano-6-hydroxynicotinate and biological targets. Molecular modeling studies have revealed that this compound can bind to specific enzymes and receptors with high affinity, suggesting its potential as a lead compound for drug development. These computational insights have guided experimental efforts, leading to more efficient synthesis strategies and improved understanding of the compound's mechanism of action.

The role of Methyl 4-cyano-6-hydroxynicotinate in biochemical pathways has been further elucidated through cutting-edge techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods have provided detailed structural information about the compound and its metabolites, aiding in the interpretation of its biological effects. Furthermore, enzyme kinetics studies have demonstrated that this compound can influence key metabolic enzymes, thereby affecting overall cellular function.

The potential applications of Methyl 4-cyano-6-hydroxynicotinate extend beyond pharmaceuticals into agrochemicals and industrial chemistry. Its unique reactivity makes it a valuable intermediate in the synthesis of more complex molecules used in crop protection agents and specialty chemicals. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is likely to grow.

In conclusion, Methyl 4-cyano-6-hydroxynicotinate (CAS No. 1807038-84-1) is a multifaceted compound with significant implications in chemical biology and drug discovery. Its distinct structural features, coupled with its reactivity and biological activity, make it a promising candidate for further research. As advancements in synthetic chemistry and computational biology continue to evolve, the potential applications of this compound are expected to expand, offering new solutions to complex scientific challenges.